Cas no 1806848-53-2 (3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 1806848-53-2
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4971148
• Update Time: 2025-06-13

3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO3/c11-7-1-5(3-9(16)17)2-8(6(7)4-15)18-10(12,13)14/h1-2H,3H2,(H,16,17)
• InChI Key： ADDOEKJKFYFREJ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=C(C=1)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3
• Topological Polar Surface Area: 70.3

Additional information on 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid (CAS No. 1806848-53-2)

3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid (CAS No. 1806848-53-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of phenylacetic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as bromo, cyano, and trifluoromethoxy makes this molecule a valuable intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its unique electronic and steric properties.

In recent years, the demand for fluorinated compounds like 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid has surged due to their enhanced metabolic stability and lipophilicity. These attributes are critical in the development of new-generation pharmaceuticals, especially in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 1806848-53-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and crop protection.

One of the key advantages of 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid is its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed transformations. This makes it a preferred choice for researchers working on high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its trifluoromethoxy group is known to improve the bioavailability of drug candidates, a feature highly sought after in preclinical development.

The compound's synthetic utility extends beyond pharmaceuticals. It is also explored in the field of advanced materials, particularly in the design of liquid crystals and organic semiconductors. The cyano group in its structure contributes to its electron-withdrawing properties, which are essential for tuning the electronic characteristics of these materials. As sustainability becomes a global priority, researchers are investigating greener synthesis routes for CAS No. 1806848-53-2, aligning with the principles of green chemistry.

From a commercial perspective, 3-Bromo-4-cyano-5-(trifluoromethoxy)phenylacetic acid is available through specialized chemical suppliers, often in high purity grades suitable for laboratory-scale experiments and industrial applications. Its safety profile and handling guidelines are well-documented, ensuring compliance with regulatory standards. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in the next wave of innovative chemical solutions.